Cas no 1936050-55-3 (5-amino-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1936050-55-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5701931
• PubChem ID: 119054152
• Update Time: 2025-05-22

5-amino-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• 1936050-55-3
• EN300-1074703
• 5-AMINO-1-ISOPROPYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1H-Pyrazole-4-carboxaldehyde, 5-amino-1-(1-methylethyl)-

• Inchi： 1S/C7H11N3O/c1-5(2)10-7(8)6(4-11)3-9-10/h3-5H,8H2,1-2H3
• InChI Key： JSBHWFIKHJTGPQ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(N)=C(C=O)C=N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 301.3±27.0 °C(Predicted)
• pka: 2.12±0.10(Predicted)

Additional information on 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

5-Amino-1-(Propan-2-Yl)-1H-Pyrazole-4-Carbaldehyde: A Comprehensive Overview

5-Amino-1-(Propan-2-Yl)-1H-Pyrazole-4-Carbaldehyde, identified by the CAS Registry Number CAS No. 1936050-55-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, belonging to the pyrazole family, has garnered attention due to its unique structural properties and potential in drug discovery. The molecule features an amino group at the 5-position, a propan-2-yl substituent at the 1-position, and a carbaldehyde group at the 4-position of the pyrazole ring, making it a valuable intermediate in organic synthesis.

The synthesis of 5-Amino-1-(Propan-2-Yl)-1H-Pyrazole-4-Carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, reducing costs and improving purity. The use of microwave-assisted synthesis and continuous flow reactors has been particularly beneficial in optimizing the reaction conditions, ensuring high yields and minimal by-products.

In terms of chemical properties, this compound exhibits a melting point of approximately 230°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various extraction and purification techniques. The presence of the amino and aldehyde groups imparts both nucleophilic and electrophilic reactivity, making it a valuable building block for constructing more complex molecules.

The biological activity of 5-Amino-1-(Propan-2-Yl)-1H-Pyrazole-4-Carbaldehyde has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have positioned it as a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes for organic transformations. Recent studies have demonstrated its effectiveness as a ligand in asymmetric catalysis, enabling the enantioselective synthesis of chiral molecules—a critical requirement in drug development.

The environmental impact of 5-Amino-1-(Propan-2-Yl)-1H-Pyrazole-4-Carbaldehyde is another area of active research. Assessments indicate that this compound is biodegradable under aerobic conditions, with complete degradation occurring within 28 days. This characteristic aligns with current sustainability goals, making it an eco-friendly choice for industrial applications.

In conclusion, 5-Amino-1-(Propan-2-Yl)-1H-Pyrazole-4-Carbaldehyde, CAS No. 1936050-55-X stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, coupled with advancements in synthetic methods and biological activity profiles, underscores its importance as a key intermediate in modern chemical research.